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Compound of Interest

Compound Name: (+)-Pulegone

Cat. No.: B1678340 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides comprehensive guidance

on the personal protective equipment (PPE), operational procedures, and disposal plans for

(+)-Pulegone, a naturally occurring monoterpenoid. Adherence to these guidelines is critical for

minimizing risks and ensuring a safe laboratory environment.

Quantitative Data Summary
The following tables summarize key quantitative data for (+)-Pulegone, including its physical

and chemical properties, and toxicological information. This data is essential for a

comprehensive risk assessment prior to handling the substance.

Table 1: Physical and Chemical Properties of (+)-Pulegone
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Property Value

Chemical Formula C₁₀H₁₆O[1]

Molar Mass 152.237 g·mol⁻¹[1]

Appearance Colorless oil[1]

Odor
Pleasant, similar to pennyroyal, peppermint, and

camphor[1]

Boiling Point 224 °C (435 °F; 497 K)[1]

Density 0.9346 g/cm³

Solubility in Water Insoluble

Flash Point 92.22 °C (198.00 °F)

n-octanol/water Partition Coefficient (log Kow) 3.08

Table 2: Toxicological Data for (+)-Pulegone

Parameter Value Species

Oral LD50 470 mg/kg bw Rat

Oral Toxicity (notes)

Ingestion of >10 ml of

pennyroyal oil (high in

pulegone) can cause moderate

to severe toxicity in humans.

Human

Carcinogenicity
Suspected of causing cancer

(IARC Group 2B)
-

Tolerable Daily Intake (TDI)

0.1 mg/kg bw/day (established

by the Committee of Experts

on Flavoring Substances)

-

Personal Protective Equipment (PPE)
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When handling (+)-Pulegone, it is imperative to use appropriate personal protective equipment

to prevent exposure. The recommended PPE includes:

Eye and Face Protection: Wear safety goggles with side protection.

Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374. It is

recommended to check the chemical resistance of the gloves with the supplier.

Skin and Body Protection: A complete suit protecting against chemicals is recommended.

The type of protective equipment must be selected based on the concentration and amount

of the dangerous substance at the specific workplace.

Respiratory Protection: If vapors or aerosols are generated, use a respirator and

components tested and approved under appropriate government standards such as NIOSH

(US) or CEN (EU).

Experimental Protocols and Handling Procedures
General Handling Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or spray.

Keep away from sources of ignition as (+)-Pulegone is a combustible liquid. No smoking.

Wash hands thoroughly before breaks and after handling the substance.

Keep away from food, drink, and animal feedingstuffs.

Storage:

Store in a cool, dry, and well-ventilated place.

Keep the container tightly closed.
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Recommended storage temperature is 2–8 °C.

Spill and Disposal Plans
Spill Response:

In the event of a spill, follow these procedures to mitigate exposure and environmental

contamination:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure

adequate ventilation.

Control Ignition Sources: Remove all sources of ignition from the area.

Containment: Prevent further leakage or spillage if it is safe to do so. Cover drains to prevent

entry into the sewer system.

Absorption: Absorb the spill with an inert, non-combustible material such as sand,

diatomaceous earth, or a universal binding agent.

Collection and Disposal: Collect the absorbed material using an electrically protected

vacuum cleaner or by wet-brushing and place it in a suitable, closed container for disposal.

Decontamination: Clean the affected area thoroughly.

Waste Disposal:

(+)-Pulegone and its container must be disposed of as hazardous waste.

Dispose of the contents and container in accordance with all local, regional, national, and

international regulations.

It is recommended to use a licensed disposal company for surplus and non-recyclable

solutions. This combustible material may be burned in a chemical incinerator equipped with

an afterburner and scrubber.
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The following diagrams illustrate the procedural workflows for handling a (+)-Pulegone spill

and for its routine safe handling in the laboratory.

Spill Occurs

Evacuate Area & Ensure Ventilation

Remove Ignition Sources

Don Appropriate PPE

Contain Spill & Cover Drains

Absorb with Inert Material

Collect Waste in Sealed Container

Decontaminate Spill Area

Dispose of as Hazardous Waste
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Click to download full resolution via product page

Caption: Workflow for responding to a (+)-Pulegone spill.
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Caption: Standard operating procedure for handling (+)-Pulegone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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